![molecular formula C14H10F2N4OS B3015342 2,6-difluoro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide CAS No. 2034386-06-4](/img/structure/B3015342.png)
2,6-difluoro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide
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Description
2,6-difluoro-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C14H10F2N4OS and its molecular weight is 320.32. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antipathogenic Activity of Thiourea Derivatives
Research by Limban et al. (2011) on acylthioureas with fluorine and other halogen substitutions highlights their potential for development as novel antimicrobial agents with antibiofilm properties. The study demonstrates the significant antipathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus strains, which are known for their biofilm growth capabilities (Limban, Marutescu, & Chifiriuc, 2011).
Antimicrobial Activity of Fluorinated Compounds
The antimicrobial efficacy of fluorinated 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides) against fungi and Gram-positive microorganisms was investigated, showing several compounds with high activity. This study suggests the importance of fluorine in enhancing antimicrobial properties (Carmellino et al., 1994).
Synthesis and Potential of Fluorinated Heterocycles
Research on methyl esters of 2-aminothiophene-3-carboxylates modified with trifluoromethyl-containing heterocycles discusses the synthetic pathways and potential applications in influencing neuronal NMDA receptors, indicating the therapeutic potential of such compounds in neurology (Sokolov et al., 2018).
Synthesis and Evaluation of Antimicrobial Agents
Jadhav et al. (2017) synthesized novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid with potential antimicrobial activities. These compounds, characterized for their structural properties, displayed moderate to good activities against various bacterial and fungal strains, underscoring the utility of fluorinated triazole derivatives in developing antimicrobial agents (Jadhav, Raundal, Patil, & Bobade, 2017).
Properties
IUPAC Name |
2,6-difluoro-N-[(1-thiophen-3-yltriazol-4-yl)methyl]benzamide |
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InChI |
InChI=1S/C14H10F2N4OS/c15-11-2-1-3-12(16)13(11)14(21)17-6-9-7-20(19-18-9)10-4-5-22-8-10/h1-5,7-8H,6H2,(H,17,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUFQYUZUXWGZBJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)NCC2=CN(N=N2)C3=CSC=C3)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2N4OS |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.32 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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